Cas no 2138087-74-6 (3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138087-74-6
• MF: C₁₀H₁₉F₂NO
• MW: 207.260770082474
• CID: 5940077
• PubChem ID: 165490849
• Update Time: 2025-05-20

3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• EN300-1158989
• 2138087-74-6
• 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C10H19F2NO/c1-7-3-4-8(14)5-9(7)13(2)6-10(11)12/h7-10,14H,3-6H2,1-2H3
• InChI Key： VLASYCLYKJOKMZ-UHFFFAOYSA-N
• SMILES： FC(CN(C)C1CC(CCC1C)O)F

Computed Properties

• Exact Mass: 207.14347055g/mol
• Monoisotopic Mass: 207.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol

3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol: A Comprehensive Overview

The compound 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138087-74-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanol derivatives, characterized by its cyclohexane ring substituted with a hydroxyl group at position 1 and a tertiary amine group at position 3. The presence of a fluorinated ethyl group within the amine moiety introduces unique electronic and steric properties, making this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced lipophilicity and metabolic stability. The difluoroethyl group in this molecule contributes to these properties, potentially enhancing its bioavailability when used as a pharmacological agent. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

The synthesis of 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. The introduction of the amine group is achieved through nucleophilic substitution or reductive amination, depending on the starting materials. The fluorination step is often carried out using electrophilic fluorination agents or through substitution reactions involving fluoroalkyl halides. Optimization of these steps is crucial to ensure high yield and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions requiring phase separation or extraction techniques. The molecule's hydroxyl group also allows for hydrogen bonding, which can influence its solubility in polar solvents.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol with unprecedented accuracy. These studies have revealed that the fluorinated ethyl group significantly alters the electron distribution around the nitrogen atom, enhancing its nucleophilicity. This property has been leveraged in catalytic applications, where the compound acts as an efficient catalyst in asymmetric synthesis reactions.

The application of this compound extends beyond traditional chemical synthesis. Its ability to form stable complexes with metal ions has been explored in coordination chemistry, offering potential uses in catalysis and materials science. For instance, recent research has demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis.

In conclusion, 3-[(2,2-Difluoroethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138087-74-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.